Cas no 103965-77-1 (2-Pyrazinamine,5-methyl-, 4-oxide)

• Product Name: 2-Pyrazinamine,5-methyl-, 4-oxide
• CAS No: 103965-77-1
• MF: C₅H₇N₃O
• MW: 125.128580331802
• CID: 125953
• PubChem ID: 13530136
• Update Time: 2025-04-18

2-Pyrazinamine,5-methyl-, 4-oxide Chemical and Physical Properties

Names and Identifiers

• 2-Pyrazinamine,5-methyl-, 4-oxide
• Pyrazinamine,5-methyl-, 4-oxide (9CI)
• Pyrazinamine, 5-methyl-, 4-oxide (9CI)
• 5-methyl-4-oxidopyrazin-4-ium-2-amine
• 103965-77-1
• 5-Methyl-2-pyrazinamine 4-oxide

• Inchi： 1S/C5H7N3O/c1-4-2-7-5(6)3-8(4)9/h2-3H,1H3,(H2,6,7)
• InChI Key： XUTIPSSPVHXNDW-UHFFFAOYSA-N
• SMILES： [O-][N+]1C=C(N)N=CC=1C

Computed Properties

• Exact Mass: 125.05901
• Monoisotopic Mass: 125.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 98.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• PSA: 65.85